Cas no 57338-19-9 (2-Propenoic acid, 3-[(3-chlorophenyl)amino]-2-cyano-, ethyl ester, (Z)-)
57338-19-9 structure
Product Name:2-Propenoic acid, 3-[(3-chlorophenyl)amino]-2-cyano-, ethyl ester, (Z)-
CAS No:57338-19-9
MF:C12H11ClN2O2
MW:250.680941820145
CID:345724
PubChem ID:841782
Update Time:2025-04-19
2-Propenoic acid, 3-[(3-chlorophenyl)amino]-2-cyano-, ethyl ester, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-[(3-chlorophenyl)amino]-2-cyano-, ethyl ester, (Z)-
- ethyl 3-(3-chloroanilino)-2-cyanoprop-2-enoate
- DTXSID70357058
- AKOS030751659
- 57338-19-9
-
- Inchi: 1S/C12H11ClN2O2/c1-2-17-12(16)9(7-14)8-15-11-5-3-4-10(13)6-11/h3-6,8,15H,2H2,1H3
- InChI Key: WXFLGONMNQJZFA-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)NC=C(C#N)C(=O)OCC
Computed Properties
- Exact Mass: 250.05103
- Monoisotopic Mass: 250.0509053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.4
- Topological Polar Surface Area: 62.1Ų
Experimental Properties
- PSA: 62.12
2-Propenoic acid, 3-[(3-chlorophenyl)amino]-2-cyano-, ethyl ester, (Z)- Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
57338-19-9 (2-Propenoic acid, 3-[(3-chlorophenyl)amino]-2-cyano-, ethyl ester, (Z)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk